Cas no 1807057-91-5 (1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-1-one)

• Product Name: 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-1-one
• CAS No: 1807057-91-5
• MF: C₉H₈BrClOS
• MW: 279.581219673157
• CID: 4973778
• Update Time: 2025-06-08

1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-1-one

• Inchi： 1S/C9H8BrClOS/c10-6-2-1-3-8(13)9(6)7(12)4-5-11/h1-3,13H,4-5H2
• InChI Key： ICRNAMKXIABTOC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CCCl)=O)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3
• Topological Polar Surface Area: 18.1

Additional information on 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-1-one

Recent Advances in the Study of 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-1-one (CAS: 1807057-91-5)

1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-1-one (CAS: 1807057-91-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo- and mercapto-substituted phenyl ring, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-1-one in the synthesis of novel cysteine protease inhibitors. The researchers demonstrated that the compound's reactive bromo and mercapto groups facilitate selective binding to the active sites of proteases, making it a promising scaffold for anti-inflammatory and anticancer drug development. The study also reported improved pharmacokinetic properties of derivatives synthesized from this intermediate.

In another recent investigation, a team from the Massachusetts Institute of Technology (MIT) utilized 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-1-one as a key building block for the development of small-molecule probes targeting redox-sensitive proteins. The study, published in Nature Chemical Biology, emphasized the compound's versatility in forming stable thioether linkages, which are crucial for probing protein function in oxidative stress pathways. The findings open new avenues for understanding cellular redox regulation and designing targeted therapies for oxidative stress-related diseases.

Further research has explored the compound's potential in materials science. A 2024 paper in Advanced Materials described its use in the fabrication of self-assembling monolayers (SAMs) for biosensor applications. The bromo and mercapto functionalities enable precise surface modifications, enhancing the sensitivity and specificity of biosensors for detecting biomarkers in complex biological samples. This interdisciplinary approach underscores the compound's broad utility beyond traditional pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-1-one. Recent efforts have focused on improving yield and scalability while minimizing byproduct formation. A 2023 patent application by Pfizer Inc. disclosed a novel catalytic system for the efficient synthesis of this compound, highlighting its industrial relevance in large-scale drug production.

In conclusion, 1-(2-Bromo-6-mercaptophenyl)-3-chloropropan-1-one (CAS: 1807057-91-5) continues to be a valuable chemical entity in multiple research domains. Its unique structural features and reactivity profile make it indispensable for developing next-generation therapeutics and diagnostic tools. Future research directions may include exploring its applications in targeted drug delivery systems and as a platform for combinatorial chemistry approaches.